Cas no 2229575-23-7 (4-(5-nitrothiophen-2-yl)butan-2-amine)

• Product Name: 4-(5-nitrothiophen-2-yl)butan-2-amine
• CAS No: 2229575-23-7
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 6441190
• PubChem ID: 165589326
• Update Time: 2025-06-29

4-(5-nitrothiophen-2-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(5-nitrothiophen-2-yl)butan-2-amine
• 2229575-23-7
• EN300-1814659

• Inchi： 1S/C8H12N2O2S/c1-6(9)2-3-7-4-5-8(13-7)10(11)12/h4-6H,2-3,9H2,1H3
• InChI Key： CRJNDWIOBAXUOD-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CCC(C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 200.06194880g/mol
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 100Ų

Additional information on 4-(5-nitrothiophen-2-yl)butan-2-amine

Professional Introduction to 4-(5-nitrothiophen-2-yl)butan-2-amine (CAS No: 2229575-23-7)

4-(5-nitrothiophen-2-yl)butan-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2229575-23-7, has garnered attention due to its potential applications in drug development and synthetic chemistry. The molecular structure of this compound incorporates a 5-nitrothiophen-2-yl moiety, which is known for its reactivity and utility in various chemical transformations.

The synthesis of 4-(5-nitrothiophen-2-yl)butan-2-amine involves a series of well-defined chemical reactions that highlight the compound's versatility. The process typically begins with the functionalization of the thiophene ring, followed by nitration and subsequent coupling with butan-2-amine. These steps underscore the compound's role as a building block in more complex molecular architectures. Recent advancements in synthetic methodologies have improved the efficiency and yield of this synthesis, making it more accessible for industrial and research purposes.

In the realm of pharmaceutical research, 4-(5-nitrothiophen-2-yl)butan-2-amine has shown promise as a precursor in the development of novel therapeutic agents. The nitro group and amine functionalities present in its structure provide multiple sites for further chemical modifications, enabling the creation of diverse pharmacophores. Studies have demonstrated its utility in designing compounds with potential antimicrobial and anti-inflammatory properties. The< strong>5-nitrothiophen-2-yl moiety, in particular, has been investigated for its ability to interact with biological targets, suggesting its role in modulating cellular processes.

The compound's relevance extends to material science, where it serves as a precursor for advanced polymers and coatings. The nitro group's ability to participate in cross-linking reactions enhances the durability and functionality of these materials. Researchers have explored its incorporation into conductive polymers, which could have applications in electronics and energy storage devices. This dual functionality as a pharmaceutical intermediate and material precursor underscores the compound's broad utility across multiple scientific disciplines.

Recent studies have also delved into the spectroscopic and computational properties of 4-(5-nitrothiophen-2-yl)butan-2-amine. High-resolution NMR spectroscopy has provided insights into its molecular dynamics, while computational methods have helped predict its reactivity and interaction with biological systems. These findings contribute to a deeper understanding of how the< strong>5-nitrothiophen-2-ylbutanamidine moiety behaves under different conditions, informing future synthetic strategies and drug design.

The compound's potential in medicinal chemistry is further highlighted by its role as an intermediate in the synthesis of bioactive molecules. Researchers have utilized it to develop inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and neurodegeneration. The ability to fine-tune its structure through selective functionalization allows for the creation of highly specific ligands that can modulate these pathways effectively. This adaptability makes 4-(5-nitrothiophen-2-yb-butanamidine a valuable tool in drug discovery efforts.

In conclusion, 4-(5-nitrothiophen-butanamidine (CAS No: 2229575-23-7) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features, particularly the< strong>5-nitrothiophen-2-yl group, enable diverse applications ranging from drug development to advanced material synthesis. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of scientific innovation.